Cas no 6540-43-8 (Naphtho[2,1-b]furan-1,2-dione)

• Product Name: Naphtho[2,1-b]furan-1,2-dione
• CAS No: 6540-43-8
• MF: C₁₂H₆O₃
• MW: 198.174243450165
• CID: 399498
• PubChem ID: 13113912
• Update Time: 2025-04-19

Naphtho[2,1-b]furan-1,2-dione Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-b]furan-1,2-dione
• benzo[e][1]benzofuran-1,2-dione
• SY342578
• SCHEMBL289872
• 6540-43-8
• DTXSID30518880
• dioxonaphthofuran

• Inchi： 1S/C12H6O3/c13-11-10-8-4-2-1-3-7(8)5-6-9(10)15-12(11)14/h1-6H
• InChI Key： KCCLIFINCKVFJZ-UHFFFAOYSA-N
• SMILES： O1C(C(C2=C1C=CC1C=CC=CC2=1)=O)=O

Computed Properties

• Exact Mass: 198.03168
• Monoisotopic Mass: 198.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37